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Compound of Interest

Compound Name: Allyl glycidyl ether

Cat. No.: B154827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic analysis

of allyl glycidyl ether (AGE), a versatile chemical intermediate. The focus is on two primary

analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and

Fourier-Transform Infrared (FTIR) spectroscopy. This document details the expected spectral

data, provides standardized experimental protocols, and illustrates key concepts and

workflows.

Chemical Structure and Spectroscopic Correlation
Allyl glycidyl ether is a colorless liquid with the molecular formula C₆H₁₀O₂.[1][2][3] Its

structure comprises two key functional groups: an allyl group and a glycidyl (epoxide) group,

connected by an ether linkage. These features give rise to characteristic signals in NMR and

FTIR spectra, allowing for unambiguous identification and characterization.
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Chemical Structure of Allyl Glycidyl Ether

Allyl Group Ether Linkage

Glycidyl Group (Epoxide)
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General Workflow for Spectroscopic Analysis

Sample Preparation

Data Acquisition

Data Processing and Analysis

Reporting

Sample Weighing and Dissolution

Filtration (for NMR)

Loading into NMR Tube or onto FTIR Crystal/Plates

Instrument Setup (Lock, Shim, Tune for NMR; Background for FTIR)

Spectral Acquisition

Fourier Transform, Phasing, Baseline Correction

Chemical Shift Referencing (NMR)

Peak Picking, Integration, and Assignment

Structural Elucidation and Functional Group Identification

Data Tabulation and Visualization

Final Report Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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